Cas no 27714-25-6 ((2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one)

(2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one structure
27714-25-6 structure
Product Name:(2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one
CAS No:27714-25-6
MF:C35H30N2OS2
MW:558.755506038666
MDL:MFCD29046935
CID:4734658
PubChem ID:14693205
Update Time:2025-07-08

(2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E,5E)-2,5-Bis[(2Z)-2-(1-ethylbenzo[e][1,3]benzothiazol-2-ylidene)ethylidene]cyclopentan-1-one
    • (2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one
    • MDL: MFCD29046935
    • Inchi: 1S/C35H30N2OS2/c1-3-36-31(39-29-19-15-23-9-5-7-11-27(23)33(29)36)21-17-25-13-14-26(35(25)38)18-22-32-37(4-2)34-28-12-8-6-10-24(28)16-20-30(34)40-32/h5-12,15-22H,3-4,13-14H2,1-2H3/b25-17+,26-18+,31-21-,32-22-
    • InChI Key: ALYMJAQDIVZHDM-QZFCPFFUSA-N
    • SMILES: S1C2C=CC3C=CC=CC=3C=2N(CC)/C/1=C/C=C1/C(/C(=C/C=C2/N(CC)C3C4C=CC=CC=4C=CC=3S/2)/CC/1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 1020
  • XLogP3: 9.4
  • Topological Polar Surface Area: 74.2

(2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one Pricemore >>

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(2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one Related Literature

Additional information on (2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylideneethylidene})cyclopentan-1-one

(2E,5E)-2,5-Bis({2-(2Z)-1-Ethyl-1H,2H-Naphtho[1,2-d][1,3]Thiazol-2-ylideneethylidene})Cyclopentan-1-One: A Comprehensive Overview

The compound with CAS No 27714-25-6, named (2E,5E)-2,5-bis({2-(2Z)-1-ethyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylideneethylidene})cyclopentan-1-one, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of thiazole derivatives and has garnered significant attention in recent years due to its potential applications in various fields such as drug discovery and materials science.

Naphtho[1,2-d][1,3]thiazole is a heterocyclic aromatic system that forms the core structure of this compound. The presence of this moiety contributes to the molecule's stability and reactivity. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The cyclopentanone ring in this compound adds further complexity to its structure and may influence its pharmacokinetic properties.

The synthesis of (E,E)-configured cyclopentanone derivatives has been a topic of extensive research. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

In terms of applications, this compound has shown promise in the development of optoelectronic materials. Its conjugated system allows for efficient charge transport properties, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in material science have demonstrated that thiazole-based compounds can significantly improve the efficiency and stability of these devices.

Furthermore, the stereochemistry of this compound plays a crucial role in its biological activity. The (E,E) configuration ensures proper alignment of functional groups for optimal interaction with target molecules. This aspect has been extensively studied using computational chemistry tools such as molecular docking and quantum mechanics simulations.

Recent research has also explored the potential of this compound as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For instance, substituent modifications can enhance solubility or alter electronic characteristics without compromising the core functionality.

In conclusion, (E,E)-configured naphthothiazole derivatives like CAS No 27714-25-6 represent a fascinating area of research with diverse applications across multiple disciplines. As scientific understanding continues to evolve, this compound is expected to contribute significantly to advancements in both medicinal chemistry and materials science.

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